Cas no 2248174-02-7 ((2R)-2-Methyl-3-pyridin-3-ylpropanoic acid)

• Product Name: (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid
• CAS No: 2248174-02-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6250726
• PubChem ID: 42079653
• Update Time: 2025-06-14

(2R)-2-Methyl-3-pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14732861
• (2R)-2-methyl-3-(pyridin-3-yl)propanoic acid
• 2248174-02-7
• (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid
• EN300-6505217

• Inchi： 1S/C9H11NO2/c1-7(9(11)12)5-8-3-2-4-10-6-8/h2-4,6-7H,5H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： DZRWATJWDHWPJW-SSDOTTSWSA-N
• SMILES： OC([C@H](C)CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid

Research Briefing on (2R)-2-Methyl-3-pyridin-3-ylpropanoic Acid (CAS: 2248174-02-7): Recent Advances and Applications

In recent years, (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid (CAS: 2248174-02-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its pyridine and propanoic acid moieties, has demonstrated promising potential in drug discovery and development. The compound's unique structural features make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid as a key building block for the development of novel G protein-coupled receptor (GPCR) ligands. The research team utilized computational docking studies to demonstrate the compound's ability to interact with specific allosteric sites on GPCRs, suggesting its utility in designing next-generation therapeutics with improved selectivity and reduced side effects.

Another significant advancement was reported in ACS Chemical Biology (2024), where researchers investigated the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. The study highlighted how the (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid scaffold could be effectively incorporated into heterobifunctional molecules, enabling targeted protein degradation with enhanced cellular permeability and metabolic stability.

From a synthetic chemistry perspective, a breakthrough in the scalable production of (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid was achieved through an asymmetric hydrogenation process, as detailed in Organic Process Research & Development (2023). The new synthetic route offers improved yield (up to 92% ee) and reduced environmental impact compared to traditional methods, addressing one of the major challenges in the compound's commercial availability.

In the field of neurodegenerative diseases, preclinical studies have shown that derivatives of (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid exhibit neuroprotective effects by modulating α-synuclein aggregation pathways. These findings, published in Nature Chemical Biology (2024), open new avenues for the development of Parkinson's disease therapeutics.

The compound's pharmacokinetic properties were systematically evaluated in a recent ADMET study (European Journal of Pharmaceutical Sciences, 2024), revealing favorable absorption characteristics and metabolic stability across multiple species. These data support the compound's potential as a lead structure for further optimization in drug development programs.

Looking forward, the versatility of (2R)-2-Methyl-3-pyridin-3-ylpropanoic acid continues to inspire innovative applications across multiple therapeutic areas. Current research efforts are focusing on its incorporation into covalent inhibitors and its potential in targeted drug delivery systems. The compound's unique combination of structural features and demonstrated biological activities positions it as a valuable tool in modern medicinal chemistry and chemical biology research.